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Compound of Interest

3-Carbamoyloxy-2-
Compound Name:
phenylpropionic acid

Cat. No.: B143521

In-Depth Technical Guide: 3-Carbamoyloxy-2-
phenylpropionic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Carbamoyloxy-2-phenylpropionic acid, a derivative of phenylpropionic acid, is a
compound of interest in chemical and pharmaceutical research. This technical guide provides a
comprehensive overview of its known physical and chemical properties, along with available
information on its biological activities. While experimental data for some properties are limited,
this document consolidates the current knowledge to support further investigation and
application of this compound.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-Carbamoyloxy-2-
phenylpropionic acid is presented below. It is important to note that several of these values
are predicted and await experimental verification.

Table 1: Physical and Chemical Properties of 3-Carbamoyloxy-2-phenylpropionic Acid
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Property Value Source

3-Carbamoyloxy-2-
IUPAC Name ) ] N/A
phenylpropanoic acid

3-Carbamoyl-2-
henylpropionic acid,

Synonyms PRenyiprop o [1]
Benzeneacetic acid, a-

[[(aminocarbonyl)oxy]methyl]-

CAS Number 139262-66-1 [1]
Molecular Formula C10H11NOa4 [1]
Molecular Weight 209.2 g/mol [1]
Purity 98.00% [2]
Predicted Boiling Point 444.0 £38.0 °C [1]
Predicted Density 1.325 £ 0.06 g/cm3 [1]
Predicted pKa 3.58+0.10 [1]
Melting Point Not available

Solubility Not available

logP Not available

Experimental Protocols

Detailed experimental protocols for the synthesis of 3-Carbamoyloxy-2-phenylpropionic acid
are not readily available in the surveyed literature. However, the synthesis of related 2-
phenylpropionic acid derivatives often involves multi-step procedures. A general synthetic
approach can be inferred from procedures for similar compounds, which typically involve the
formation of a 2-phenylpropionic acid backbone followed by functional group manipulations.

For instance, the synthesis of various 2-(4-substitutedmethylphenyl)propionic acid derivatives
has been described to start from 4-methyl acetophenone, proceeding through reduction,
tosylation, cyanation, hydrolysis to the carboxylic acid, and subsequent functionalization of the
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methyl group. While not a direct protocol for the target molecule, this illustrates a potential
synthetic strategy.

Biological Activity and Mechanism of Action

The biological activity of 3-Carbamoyloxy-2-phenylpropionic acid has not been extensively
studied. However, one key piece of data regarding its safety profile is available.

Cytotoxicity Profile

In a study evaluating the in vitro reactivity of putative reactive metabolites of felbamate, 3-
Carbamoyl-2-phenylpropionic acid was found to be nontoxic to cultured fibroblasts.[3] The 50%
growth inhibition (G150) was determined to be greater than 500 microM, indicating a low
potential for cytotoxicity under the tested conditions.[3]

Table 2: Cytotoxicity Data

Compound Cell Line Assay Result (Glso)

3-Carbamoyl-2- ] o
o ] Fibroblasts Growth Inhibition > 500 puM[3]
phenylpropionic acid

Signaling Pathways and Mechanism of Action

Currently, there is no specific information available in the scientific literature regarding the
signaling pathways modulated by or the precise mechanism of action of 3-Carbamoyloxy-2-
phenylpropionic acid. Research on the broader class of aryl propionic acid derivatives
suggests a wide range of biological activities, including anti-inflammatory, analgesic, and
anticancer effects, often mediated through the inhibition of enzymes like cyclooxygenase
(COX).[4] However, it is crucial to note that these are general characteristics of the chemical
class and have not been specifically demonstrated for 3-Carbamoyloxy-2-phenylpropionic
acid.

Logical Relationships and Workflows

To facilitate further research and development of 3-Carbamoyloxy-2-phenylpropionic acid, a
logical workflow for its investigation is proposed. This workflow outlines the necessary steps
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from synthesis to biological characterization.

Synthesis and Purification

Synthesis of 3-Carbamoyloxy-2-phenylpropionic acid

'

Purification and Characterization (NMR, MS, HPLC)

Physicochemical Chara;te/rizaﬁl Wogical Evaluation
Determination of Melting Point, Boiling Point, Density In Vitro Biological Screening (e.g., enzyme assays, receptor binding)
Solubility Profiling (Aqueous and Organic Solvents) Cell-Based Assays (e.g., cytotoxicity, proliferation, signaling)
LogP Determination Mechanism of Action Studies

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis and characterization of 3-Carbamoyloxy-2-
phenylpropionic acid.

Conclusion

3-Carbamoyloxy-2-phenylpropionic acid is a compound for which fundamental
physicochemical and biological data are largely yet to be established. The available
information, primarily from predictive models and a single cytotoxicity study, suggests a
molecule with a favorable safety profile. This technical guide highlights the significant gaps in
the current understanding of this compound, thereby identifying clear avenues for future
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research. The provided workflow offers a structured approach for researchers to systematically
investigate its properties and potential applications. Further studies are essential to elucidate
its synthesis, experimental properties, and biological functions, which will be critical for
unlocking its potential in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 139262-66-1 CAS MSDS (3-carbamoyloxy-2-phenyl-propanoic acid) Melting Point Boiling
Point Density CAS Chemical Properties [chemicalbook.com]

e 2. lumorachemicals.com [lumorachemicals.com]

» 3. Synthesis and in vitro reactivity of 3-carbamoyl-2-phenylpropionaldehyde and 2-
phenylpropenal: putative reactive metabolites of felbamate - PubMed
[pubmed.ncbi.nim.nih.gov]

e 4. Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A
Review — Oriental Journal of Chemistry [orientjchem.org]

« To cite this document: BenchChem. [physical and chemical properties of 3-Carbamoyloxy-2-
phenylpropionic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143521#physical-and-chemical-properties-of-3-
carbamoyloxy-2-phenylpropionic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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